Cas no 213467-54-0 (4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-)

• Product name: 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-
• CAS No: 213467-54-0
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 242688
• PubChem ID: 9793893

4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-
• 4-Pyrimidinecarboxylicacid, 1,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- (9CI)
• DTXSID50430737
• (4S)-5-Hydroxy-2-methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid
• 213467-54-0

• Inchi： InChI=1S/C6H10N2O3/c1-3-7-2-4(9)5(8-3)6(10)11/h4-5,9H,2H2,1H3,(H,7,8)(H,10,11)
• InChI Key： KIIBBJKLKFTNQO-UHFFFAOYSA-N
• SMILES： OC1CN=C(C)NC1C(O)=O

Computed Properties

• Exact Mass: 158.0692
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 81.92